Cas no 2228531-76-6 (2-(6-chloro-5-methylpyridin-3-yl)propanoic acid)
2-(6-chloro-5-methylpyridin-3-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
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- 2-(6-chloro-5-methylpyridin-3-yl)propanoic acid
- EN300-1992766
- 2228531-76-6
-
- Inchi: 1S/C9H10ClNO2/c1-5-3-7(4-11-8(5)10)6(2)9(12)13/h3-4,6H,1-2H3,(H,12,13)
- InChI Key: WUJYDYPMIBALSG-UHFFFAOYSA-N
- SMILES: ClC1=C(C)C=C(C=N1)C(C(=O)O)C
Computed Properties
- Exact Mass: 199.0400063g/mol
- Monoisotopic Mass: 199.0400063g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 50.2Ų
2-(6-chloro-5-methylpyridin-3-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1992766-1g |
2-(6-chloro-5-methylpyridin-3-yl)propanoic acid |
2228531-76-6 | 1g |
$1429.0 | 2023-09-16 | ||
| Enamine | EN300-1992766-5g |
2-(6-chloro-5-methylpyridin-3-yl)propanoic acid |
2228531-76-6 | 5g |
$4143.0 | 2023-09-16 | ||
| Enamine | EN300-1992766-10g |
2-(6-chloro-5-methylpyridin-3-yl)propanoic acid |
2228531-76-6 | 10g |
$6144.0 | 2023-09-16 | ||
| Enamine | EN300-1992766-0.05g |
2-(6-chloro-5-methylpyridin-3-yl)propanoic acid |
2228531-76-6 | 0.05g |
$1200.0 | 2023-09-16 | ||
| Enamine | EN300-1992766-0.1g |
2-(6-chloro-5-methylpyridin-3-yl)propanoic acid |
2228531-76-6 | 0.1g |
$1257.0 | 2023-09-16 | ||
| Enamine | EN300-1992766-0.25g |
2-(6-chloro-5-methylpyridin-3-yl)propanoic acid |
2228531-76-6 | 0.25g |
$1315.0 | 2023-09-16 | ||
| Enamine | EN300-1992766-0.5g |
2-(6-chloro-5-methylpyridin-3-yl)propanoic acid |
2228531-76-6 | 0.5g |
$1372.0 | 2023-09-16 | ||
| Enamine | EN300-1992766-1.0g |
2-(6-chloro-5-methylpyridin-3-yl)propanoic acid |
2228531-76-6 | 1g |
$1429.0 | 2023-06-01 | ||
| Enamine | EN300-1992766-2.5g |
2-(6-chloro-5-methylpyridin-3-yl)propanoic acid |
2228531-76-6 | 2.5g |
$2800.0 | 2023-09-16 | ||
| Enamine | EN300-1992766-5.0g |
2-(6-chloro-5-methylpyridin-3-yl)propanoic acid |
2228531-76-6 | 5g |
$4143.0 | 2023-06-01 |
2-(6-chloro-5-methylpyridin-3-yl)propanoic acid Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on 2-(6-chloro-5-methylpyridin-3-yl)propanoic acid
Research Brief on 2-(6-Chloro-5-methylpyridin-3-yl)propanoic Acid (CAS: 2228531-76-6): Recent Advances and Applications
The compound 2-(6-chloro-5-methylpyridin-3-yl)propanoic acid (CAS: 2228531-76-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyridine core and propanoic acid side chain, exhibits promising pharmacological properties, particularly in the context of drug discovery and development. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in the synthesis of novel therapeutics targeting inflammatory diseases, metabolic disorders, and central nervous system (CNS) conditions.
One of the most notable advancements in the study of this compound is its role as a precursor in the synthesis of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective kinase inhibitors, which are critical for modulating signaling pathways implicated in cancer and autoimmune diseases. The researchers highlighted the compound's structural versatility, which allows for facile modifications to enhance binding affinity and selectivity toward specific kinase targets. This work underscores the importance of 2-(6-chloro-5-methylpyridin-3-yl)propanoic acid as a building block in medicinal chemistry.
In addition to its applications in kinase inhibitor design, recent investigations have explored the compound's potential as an anti-inflammatory agent. A preclinical study conducted by a team at the University of Cambridge revealed that derivatives of 2-(6-chloro-5-methylpyridin-3-yl)propanoic acid exhibit potent inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6. These findings, published in Bioorganic & Medicinal Chemistry Letters, suggest that the compound could serve as a scaffold for developing next-generation anti-inflammatory drugs with improved efficacy and safety profiles.
Another area of interest is the compound's metabolic stability and pharmacokinetic properties. A 2024 study in Drug Metabolism and Disposition investigated the in vitro and in vivo metabolism of 2-(6-chloro-5-methylpyridin-3-yl)propanoic acid, revealing favorable absorption and distribution characteristics. The study also identified key metabolic pathways, providing valuable insights for optimizing the compound's bioavailability and minimizing potential drug-drug interactions. These findings are particularly relevant for researchers aiming to advance the compound into clinical trials.
Despite these promising developments, challenges remain in the large-scale synthesis and purification of 2-(6-chloro-5-methylpyridin-3-yl)propanoic acid. A recent technical report from a leading pharmaceutical company highlighted the need for more efficient synthetic routes to reduce production costs and improve yield. Innovations in catalytic methods and green chemistry approaches are being explored to address these issues, as documented in a 2023 review article in Organic Process Research & Development.
In conclusion, 2-(6-chloro-5-methylpyridin-3-yl)propanoic acid (CAS: 2228531-76-6) represents a versatile and pharmacologically relevant compound with broad applications in drug discovery. Recent studies have elucidated its potential in kinase inhibition, anti-inflammatory therapy, and metabolic optimization, paving the way for future research and development. Continued efforts to overcome synthetic challenges will be crucial for translating these discoveries into clinically viable therapeutics.
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